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Compound of Interest

Compound Name: 5-Chlorobenzotriazole

Cat. No.: B1630289

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 5-Chlorobenzotriazole, a chlorinated organic compound. Adherence to
these procedures is critical to mitigate risks and ensure compliance with hazardous waste
regulations.

Immediate Safety and Handling Precautions

5-Chlorobenzotriazole is a white to light yellow crystalline powder.[1] While safety data sheets
(SDS) can vary, it is prudent to treat this compound with caution. One source classifies it as
harmful if swallowed (Acute toxicity - Oral, Category 4)[2], while another may not label it as a
hazardous substance. Given this potential hazard, direct contact should always be avoided.

In the event of accidental exposure:
 If Swallowed: Immediately call a poison center or doctor. Rinse the mouth with water.[2]
o Skin Contact: Wash off with soap and plenty of water.[2]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[2]
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Personnel handling 5-Chlorobenzotriazole should be thoroughly trained on its potential
hazards and the necessary safety protocols.[3] Always have a copy of the safety data sheet
readily available in the work area.

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE should be worn when handling 5-
Chlorobenzotriazole:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves.

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should
be used, especially when handling the powder form, to prevent inhalation.

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of 5-Chlorobenzotriazole, as a chlorinated organic compound, requires careful
management as hazardous waste. Improper disposal, such as discarding in regular trash or
pouring down the drain, is not permissible.[4]

e Segregation and Collection:

o Collect waste 5-Chlorobenzotriazole and any materials grossly contaminated with it (e.qg.,
paper towels, gloves) in a designated, compatible, and clearly labeled hazardous waste
container.[3][5]

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety (EHS) department.[4] Halogenated solvent
waste should be kept separate from non-halogenated waste.[5]

o Container Management:

o The waste container must be in good condition, compatible with the chemical, and have a
secure, tight-fitting lid to prevent leaks or spills.[5]
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o Label the container with the words "Hazardous Waste," the full chemical name "5-
Chlorobenzotriazole,” and any other information required by your institution and local
regulations.[5]

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1]

o The storage area should be a designated satellite accumulation area for hazardous waste.
e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and proper disposal.[3]

o Provide them with accurate information about the waste, including its composition and
quantity.

The primary method for the disposal of chlorinated organic residues is high-temperature
incineration in a permitted hazardous waste incinerator.[6] This process is designed to break
down the compound into less harmful substances under controlled conditions.[6] Landfilling of
such chlorinated organic compounds is often prohibited due to their potential to leach into the
soil and groundwater.[6]

Quantitative Data Summary
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Property Value Reference
CAS Number 94-97-3 [2]
Molecular Formula C6HA4CIN3 [2]
Molecular Weight 153.57 g/mol [2]

White to light yellow crystalline
Appearance [1]

powder
Melting Point 157-159 °C

o Acute toxicity - Oral, Category
GHS Hazard Classification ) [2]
4 (Harmful if swallowed)

Disposal Workflow
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Waste Generation & Collection

Generate 5-Chlorobenzotriazole Waste

y

Collect in a Labeled, Compatible Container

l

Segregate from Other Waste Streams

Interim|Storage

Store in a Designated Satellite Accumulation Area

l

Regularly Inspect Container for Leaks

Final Disposal

Contact EHS or Licensed Waste Contractor

l

Arrange for Professional Transport

High-Temperature Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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